4-(2-Methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride

Specification

• CAS No.: 293306-72-6
• Molecular Formula: C10H8ClNO3S
• Molecular Weight: 257.69 g/mol
• IUPAC Name: 4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride
• Standard InChI: InChI=1S/C10H8ClNO3S/c1-7-12-6-10(15-7)8-2-4-9(5-3-8)16(11,13)14/h2-6H,1H3
• Standard InChI Key: ACSNDJTZQWNDQK-UHFFFAOYSA-N
• SMILES: CC1=NC=C(O1)C2=CC=C(C=C2)S(=O)(=O)Cl
• Canonical SMILES: CC1=NC=C(O1)C2=CC=C(C=C2)S(=O)(=O)Cl

Introduction

4-(2-Methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride is a chemical compound used primarily in research and development. It is a derivative of benzenesulfonyl chloride, modified with a 2-methyl-1,3-oxazol-5-yl group attached to the benzene ring. This compound is of interest due to its potential applications in organic synthesis and pharmaceutical chemistry.

2.3. Hazard Information

• Hazard Classification: Classified as a hazardous substance due to its potential to cause skin and eye irritation and respiratory issues.

• Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).

3.1. Synthesis Routes

The synthesis of 4-(2-Methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride typically involves the reaction of 4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonic acid with chlorinating agents like thionyl chloride or phosphorus pentachloride. This process yields the sulfonyl chloride derivative, which is then purified.

3.2. Applications in Organic Synthesis

This compound is used as an intermediate in the synthesis of various organic molecules, including pharmaceuticals and agrochemicals. Its reactivity towards nucleophiles makes it a versatile building block for constructing complex molecules.

4.1. Safety Precautions

• Personal Protective Equipment (PPE): Gloves, goggles, and a mask should be worn when handling this compound to prevent skin contact and inhalation.

• Emergency Procedures: In case of exposure, wash the affected area with water and seek medical attention if irritation persists.

4.2. Environmental Impact

The compound should be disposed of according to local regulations to minimize environmental impact. It is not classified as a carcinogen by major regulatory agencies.

Research Findings and Future Directions

Research on 4-(2-Methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride is ongoing, with a focus on its applications in medicinal chemistry and organic synthesis. Its unique structure allows for the creation of diverse chemical libraries, which can be screened for biological activity.

Data Tables